Cas no 130525-21-2 (2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine)

• Product Name: 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine
• CAS No: 130525-21-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD09728670
• CID: 3160452
• PubChem ID: 14810499
• Update Time: 2025-11-01

2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine
• 2,6-dimethyl-1-[(oxiran-2-yl)methyl]piperidine
• AKOS000137854
• 2,6-dimethyl-1-(oxiranylmethyl)piperidine
• MFCD09728670
• starbld0033067
• SCHEMBL6577849
• CC1CCCC(C)N1CC1CO1
• 141620-42-0
• 130525-21-2

• MDL： MFCD09728670
• Inchi： 1S/C10H19NO/c1-8-4-3-5-9(2)11(8)6-10-7-12-10/h8-10H,3-7H2,1-2H3
• InChI Key： VQLPBHCJVHJGCQ-UHFFFAOYSA-N
• SMILES： O1CC1CN1C(C)CCCC1C

Computed Properties

• Exact Mass: 169.146664230Da
• Monoisotopic Mass: 169.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.8Ų

Additional information on 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine

Comprehensive Overview of 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine (CAS No. 130525-21-2): Properties, Applications, and Industry Insights

2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine (CAS No. 130525-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with an oxirane (epoxide) functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its methyl-substituted piperidine core and epoxide reactivity are key drivers of its utility in drug discovery and material science.

In recent years, the demand for epoxide-containing compounds like 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine has surged, particularly in the development of small-molecule therapeutics and covalent inhibitors. Researchers frequently search for "piperidine derivatives in drug design" or "epoxide applications in medicinal chemistry," reflecting the compound's relevance in targeting enzymes and receptors. Its structural modularity allows for tailored modifications, addressing challenges in selectivity and bioavailability—topics trending in AI-driven drug discovery forums.

The synthesis of CAS 130525-21-2 typically involves nucleophilic ring-opening reactions or epoxidation of precursor alkenes, methods widely discussed in "green chemistry optimization" queries. Environmental concerns have pushed laboratories to explore catalyst-free or solvent-free protocols, aligning with the broader "sustainable synthesis" movement. Analytical techniques such as HPLC purity analysis and NMR spectroscopy are critical for quality control, as highlighted in "characterization of heterocyclic compounds" searches.

Beyond pharmaceuticals, 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine finds niche applications in advanced material science, including epoxy resin modifiers and crosslinking agents. Industry reports link its use to "high-performance polymer additives," a hot topic in electric vehicle battery insulation and aerospace coatings. The compound's thermal stability and reactivity make it a candidate for "smart material formulations," frequently searched in nanotechnology contexts.

Regulatory and safety profiles of CAS 130525-21-2 are often queried alongside "handling reactive intermediates" or "storage of epoxide compounds." While not classified as hazardous under standard guidelines, proper ventilation and inert atmosphere protocols are recommended during large-scale operations—a point emphasized in industrial safety literature. The compound's stability under refrigeration and compatibility with common lab reagents further enhance its practicality.

Future research directions for 2,6-dimethyl-1-(oxiran-2-ylmethyl)piperidine may focus on its role in targeted drug delivery systems, a trending topic in "precision medicine" discussions. Computational studies (molecular docking or QSAR modeling) could unlock new applications, as seen in recent "AI-aided compound optimization" publications. With patents increasingly citing its derivatives, the compound remains a high-value chemical entity in innovation pipelines.